N-(4-ethoxyphenyl)-2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• InChI: InChI=1S/C19H25N3O4/c1-3-26-15-9-7-14(8-10-15)20-16(23)12-22-17(24)19(21-18(22)25)11-5-4-6-13(19)2/h7-10,13H,3-6,11-12H2,1-2H3,(H,20,23)(H,21,25)
• InChI Key: IIVQDHUNWLUDDB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C(=O)C3(CCCCC3C)NC2=O
• Molecular Formula: C19H25N3O4
• Molecular Weight: 359.4 g/mol

Description

N-(4-ethoxyphenyl)-2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide, also known as EMD 534085, is a chemical compound that has been studied extensively for its potential use in scientific research applications. This compound has shown promising results in various studies, and its unique properties make it a valuable tool for researchers in the field of biochemistry and pharmacology.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis and evaluation of a series of compounds, including derivatives of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, were explored for their antihypertensive activity. This includes studies on compounds with modifications at the 8 position, indicating a methodological interest in creating spirocyclic compounds for pharmacological use (Caroon et al., 1981).

Biological Activities and Mechanisms

• Research into chloroacetamide herbicides and their metabolites in human and rat liver microsomes shed light on the metabolic pathways and potential toxicological profiles of related acetamide derivatives. This includes studies on acetochlor and its metabolism, providing insights into the enzymatic degradation processes that such compounds undergo (Coleman et al., 2000).

Pharmacological Potential

• The discovery of dual angiotensin II and endothelin A receptor antagonists highlights the pharmacological potential of diazaspirodecanone derivatives. These compounds represent a new approach to treating hypertension, illustrating the therapeutic applications of complex spirocyclic acetamides (Murugesan et al., 2002).